molecular formula C₃₉H₅₁F₃N₆O₈S₃ B1160792 N-Methyl Ritonavir Trifluoromethanesulfonate (~90per cent)

N-Methyl Ritonavir Trifluoromethanesulfonate (~90per cent)

Cat. No.: B1160792
M. Wt: 885.05
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Description

N-Methyl Ritonavir Trifluoromethanesulfonate (~90per cent) is a useful research compound. Its molecular formula is C₃₉H₅₁F₃N₆O₈S₃ and its molecular weight is 885.05. The purity is usually 95%.
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Properties

Molecular Formula

C₃₉H₅₁F₃N₆O₈S₃

Molecular Weight

885.05

Origin of Product

United States

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